4-(2-[1,2,3]Triazol-2-yl-ethoxymethyl)-phenol

• Molecular Formula: C11H13N3O2
• Molecular Weight: 219.24 g/mol
• IUPAC Name: 4-[2-(triazol-2-yl)ethoxymethyl]phenol
• InChI: InChI=1S/C11H13N3O2/c15-11-3-1-10(2-4-11)9-16-8-7-14-12-5-6-13-14/h1-6,15H,7-9H2
• InChI Key: GKWRVBSFFCAISG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COCCN2N=CC=N2)O

Description

4-(2-[1,2,3]Triazol-2-yl-ethoxymethyl)-phenol is a useful research compound. Its molecular formula is C11H13N3O2 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 950 mg (3.66 mmol) 2-[2-(4-allyloxy-benzyloxy)-ethyl]-2H-[1,2,3]-triazole in 20 ml dichloromethane was added to a solution of 1.71 g (11.0 mmol) 1,3-dimethylbarbituric acid and 104 mg (0.09 mmol) Pd(PPh3)4 in 40 ml dichloromethane and stirred for 4.5 h at 40° C. The mixture was extracted with 3×40 ml sat. NaHCO3-solution and 15 ml water and the combined aqueous phases were reextracted with 2×40 ml dichloromethane. The organic extracts were combined and dried over MgSO4. Solvents were distilled off and the residue purified by chromatography on silica gel (ethyl acetate/n-heptane 2:1) to yield 690 mg (86%) of the title compound.